Cas no 2171385-47-8 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171385-47-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6276329
• PubChem ID: 165878067
• Update Time: 2025-10-28

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• EN300-1475733
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• 2171385-47-8

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-25(30)31)28-24(29)14-17(2)27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17?,18-/m1/s1
• InChI Key： PAWVGOUCZJKOER-QRWMCTBCSA-N
• SMILES： O(C(NC(C)CC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

The Comprehensive Overview of (3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic Acid (CAS No. 2171385-47-8)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, commonly referred to as Fmoc-(R)-Butanamidoheptanoic acid, is a complex organic compound with the CAS registry number 2171385-47-8. This compound is widely recognized in the fields of organic chemistry, biochemistry, and pharmaceutical research due to its unique structural properties and functional groups. The molecule consists of a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a heptanoic acid chain, which collectively contribute to its versatile applications in peptide synthesis, drug discovery, and material science.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, serves as a protecting group for amino functionalities in peptide synthesis. This group is highly stable under basic conditions and can be selectively removed under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The (R)-configuration at the chiral center of the butanamide moiety adds another layer of complexity and specificity to the molecule, enabling it to participate in enantioselective reactions and chiral recognition processes.

Recent advancements in chemical synthesis have led to the development of more efficient methods for the preparation of Fmoc-(R)-Butanamidoheptanoic acid. Researchers have explored various strategies, including stepwise synthesis and convergent approaches, to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel two-step synthesis involving a Friedel-Crafts acylation followed by a selective oxidation process. This method not only improved the overall yield but also minimized the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, Fmoc-(R)-Butanamidoheptanoic acid has found extensive use in peptide modification and drug delivery systems. Its heptanoic acid chain provides flexibility and solubility, making it suitable for conjugation with various bioactive molecules. A recent study highlighted its role in enhancing the bioavailability of peptide-based drugs by serving as a linker between the peptide backbone and hydrophobic drug payloads. This innovation has significant implications for cancer therapy, where targeted drug delivery remains a critical challenge.

The chiral center in this compound also makes it an attractive candidate for enantioselective catalysis. Researchers have employed this molecule as a chiral ligand in asymmetric hydrogenation reactions, achieving high enantioselectivity in the production of valuable pharmaceutical intermediates. Furthermore, its compatibility with various coupling reagents makes it a valuable tool in combinatorial chemistry libraries, facilitating high-throughput screening for novel bioactive compounds.

From an environmental standpoint, Fmoc-(R)-Butanamidoheptanoic acid exhibits favorable biodegradation properties under aerobic conditions. Studies conducted by environmental chemists have shown that this compound can be effectively degraded by microbial communities in wastewater treatment systems within 28 days. This characteristic is particularly important for its industrial applications, as it reduces the risk of long-term ecological impacts associated with its production and use.

In conclusion, Fmoc-(R)-Butanamidoheptanoic acid (CAS No. 2171385-47-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application-oriented research, position it as a key player in modern chemical innovation. As research continues to uncover new functionalities and optimize existing processes, this compound is poised to make even greater contributions to fields ranging from drug discovery to materials science.